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The following table summarizes the key identifiers and physical properties of oxalyl fluoride as found in the

search results [1].

Property Value

Preferred IUPAC Name Oxalyl difluoride

Chemical Formula C₂F₂O₂

Molar Mass 94.017 g/mol

Melting Point -3 °C (270 K)

Boiling Point 26.6 °C (299.8 K)

Common Preparation Method Reaction of sodium fluoride with oxalyl chloride [1].

Conformational Stability and Structural Insights

A key aspect of a molecule's stability is its conformational behavior. Research indicates that oxalyl fluoride

exists in an equilibrium between two periplanar forms: anti (ϕ = 180°) and syn conformers [2] [3].
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Studies on the related molecule oxalyl chloride fluoride provide deeper insight into the torsional properties

that influence stability. This molecule was found to exist as a mixture of anti and gauche (ϕ ≈ 60°)

conformers [2] [3]. The energy difference between these conformers was quantified as follows [2] [3]:

Parameter Value

Standard Enthalpy (ΔH°) 2.5 (±1.2) kcal/mol

Standard Entropy (ΔS°) -6.5 (±3.3) cal/(mol·K)

The positive ΔH° value indicates that the transition from the anti to the gauche form is endothermic,

meaning the anti form is more stable at lower temperatures [2] [3].

This diagram illustrates the relationship between molecular structure and the experimental method used to

study its stability:

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/21615092/
https://scispace.com/topics/oxalyl-fluoride-2focxls2/2011
https://pubmed.ncbi.nlm.nih.gov/21615092/
https://scispace.com/topics/oxalyl-fluoride-2focxls2/2011
https://pubmed.ncbi.nlm.nih.gov/21615092/
https://scispace.com/topics/oxalyl-fluoride-2focxls2/2011
https://www.smolecule.com/products/s702263?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Study of Conformational Stability

Molecular Structure
(Oxalyl Halides)

Gas Phase Electron Diffraction
(Experimental Method)

Data Analysis & Modeling

Identify Conformers

Quantify Energy Differences
(ΔH° and ΔS°)

Temperature Variation

Click to download full resolution via product page

Application Context Implying Thermal Stability

While direct thermal decomposition data is unavailable, one investigated application provides an indirect

indication of oxalyl fluoride's stability. The compound has been studied for use in plasma etching of

dielectrics as a potential replacement for gases with high global warming potential [1]. This suggests that

oxalyl fluoride is stable enough to be handled and used in controlled industrial processes.
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Avenues for Further Research

Based on the available information, here are suggested paths to deepen your understanding of oxalyl

fluoride's thermal properties:

Experimental Studies: The most direct approach would involve techniques like Thermogravimetric
Analysis (TGA) and Differential Scanning Calorimetry (DSC) to measure decomposition onset
temperatures and enthalpies.

Computational Chemistry: High-level theoretical calculations could predict the energy barrier for
decomposition and identify potential degradation pathways.

Expand Literature Review: A focused search on scientific databases for "oxalyl fluoride thermal
decomposition" or "kinetics of oxalyl fluoride" may yield more specialized studies not captured in this

search.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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